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Compound of Interest

Compound Name: C.I. Acid yellow 49

Cat. No.: B082540 Get Quote

Proper disposal of C.I. Acid Yellow 49 is a critical component of laboratory safety and

environmental responsibility. Adherence to correct procedures minimizes risks to personnel and

ensures compliance with regulatory standards. This guide provides detailed, step-by-step

instructions for the safe handling and disposal of C.I. Acid Yellow 49, tailored for researchers,

scientists, and drug development professionals.

Essential Safety and Identification
Before handling C.I. Acid Yellow 49, it is crucial to be aware of its properties and potential

hazards. This information informs the necessary safety precautions and disposal methodology.

Table 1: Chemical Identification and Hazard Summary for C.I. Acid Yellow 49
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Property Data Reference

Chemical Name C.I. Acid Yellow 49 [1]

CAS Number 12239-15-5 [1][2]

Molecular Formula C₁₆H₁₂Cl₂N₅NaO₃S [1][2]

Appearance Yellow Powder [2][3]

Primary Hazards

Harmful if swallowed. Causes

eye and skin irritation. Irritating

to mucous membranes and

upper respiratory tract.[1]

[1]

Incompatibilities
Strong oxidizing agents, strong

reducing agents.
[1]

Storage

Store in a cool, dry place in

tightly sealed, light-resistant

containers.

[1]

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE must be worn when handling C.I. Acid Yellow 49
in any form:

Eye Protection: Chemical safety goggles or appropriate protective eyeglasses.[1]

Hand Protection: Wear appropriate protective rubber gloves to prevent skin exposure.[1]

Respiratory Protection: Use an approved respirator, especially when handling the powder

form to avoid dust generation.[1]

Protective Clothing: Wear appropriate protective clothing to minimize contact with skin.[1]

Work Environment: Always handle this chemical in a well-ventilated area or a chemical fume

hood.[1] An eyewash station and safety shower should be readily accessible.[1]

Core Disposal Principle: Regulatory Compliance
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The primary and most critical step in the disposal of C.I. Acid Yellow 49 is to adhere to all

relevant regulations. Chemical waste generators are required to determine if a discarded

chemical is classified as hazardous waste and must consult state and local hazardous waste

regulations to ensure complete and accurate classification.[1] Procedures may vary

significantly based on location.

Experimental Protocol: Step-by-Step Disposal
Procedures
The appropriate disposal method depends on whether the waste is in solid or liquid form.

Procedure 1: Disposal of Solid C.I. Acid Yellow 49 Waste
This procedure applies to unused, expired, or spilled solid C.I. Acid Yellow 49 powder.

Containment: Carefully sweep or vacuum up the solid material.[1] Avoid any actions that

could generate dust.[1]

Packaging: Place the collected material into a suitable, clearly labeled, and sealable disposal

container.[1]

Labeling: Label the container clearly as "Hazardous Waste: C.I. Acid Yellow 49" and include

the date.

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.[1]

Final Disposal: Arrange for pickup and disposal by a licensed hazardous waste management

company, following institutional and local guidelines.

Procedure 2: Disposal of Aqueous Solutions (Dye Baths)
This procedure applies to liquid waste containing C.I. Acid Yellow 49. A distinction is made

between fully used ("exhausted") and partially used ("unexhausted") solutions.

Neutralization: Since this is an acid dye, the waste solution is likely acidic. Before any further

steps, the pH of the solution must be neutralized.
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Slowly add a weak base, such as sodium bicarbonate (baking soda), to the solution while

stirring.[4]

Use pH test strips or a pH meter to monitor the pH. Continue adding the base in small

increments until the pH is neutral (approximately pH 7.0).[4][5]

Assess Dye Exhaustion:

For Exhausted Baths (Clear or Nearly Colorless Solution): Once neutralized, and if

permitted by local regulations, the solution may be disposable down the drain with a large

volume of running water.[4] Always confirm this with your institution's safety officer and

local wastewater regulations first.

For Unexhausted Baths (Colored Solution): If the solution still contains a significant

amount of dye after neutralization, it should be treated as hazardous waste.

Containment (Unexhausted Baths): Pour the neutralized solution into a designated, leak-

proof, and corrosion-resistant hazardous waste container.[5]

Labeling: Clearly label the container with its contents ("Neutralized Aqueous Waste: C.I. Acid
Yellow 49") and the date.

Final Disposal: Store the container in the hazardous waste accumulation area and arrange

for disposal through a certified waste management service.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of C.I.
Acid Yellow 49.
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Identify C.I. Acid Yellow 49 Waste
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Caption: Disposal decision workflow for C.I. Acid Yellow 49 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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